Cas no 622812-34-4 ((2E)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)

• Product Name: (2E)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• CAS No: 622812-34-4
• MF: C₁₅H₁₁NO₅S
• MW: 317.316542863846
• CID: 5418288
• Update Time: 2025-06-13

(2E)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl methanesulfonate
• (2E)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• Inchi： 1S/C15H11NO5S/c1-22(18,19)21-11-4-5-12-13(8-11)20-14(15(12)17)7-10-3-2-6-16-9-10/h2-9H,1H3
• InChI Key： DISKNMZYPHNWTQ-UHFFFAOYSA-N
• SMILES： O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)C1=CC1=CC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2E)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Comprehensive Overview of (2E)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS No. 622812-34-4)

The compound (2E)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS No. 622812-34-4) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, which combines a benzofuran core with a pyridine substituent and a methanesulfonate group. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

One of the key features of this compound is its (2E)-configuration, which refers to the spatial arrangement of atoms around the double bond. This configuration is crucial for its biological activity, as it influences how the molecule interacts with enzymes and receptors. Researchers are particularly interested in its potential applications in drug discovery, where it could serve as a building block for small-molecule inhibitors targeting various diseases. The presence of the pyridin-3-yl group also enhances its solubility and bioavailability, making it a promising candidate for further study.

In recent years, the demand for high-purity chemical intermediates like (2E)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate has surged, driven by advancements in precision medicine and personalized therapeutics. This compound aligns with current trends in green chemistry, as researchers seek sustainable methods for its synthesis. Questions such as "What are the synthetic routes for CAS 622812-34-4?" and "How does the (2E)-configuration affect biological activity?" are frequently explored in academic and industrial settings.

From a structural-activity relationship (SAR) perspective, the methanesulfonate moiety in this compound plays a pivotal role in its reactivity. It can act as a leaving group in nucleophilic substitution reactions, enabling the formation of covalent bonds with target proteins. This property is particularly valuable in the design of irreversible enzyme inhibitors, a hot topic in cancer research and infectious disease treatment. Additionally, the benzofuran scaffold is known for its diverse pharmacological effects, including anti-inflammatory and antioxidant activities.

The compound's CAS No. 622812-34-4 is often searched in databases like SciFinder and PubChem, reflecting its relevance in chemical research. Its unique structure has also sparked interest in computational chemistry, where molecular docking studies predict its interactions with biological targets. As the scientific community continues to explore its potential, (2E)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate remains a subject of cutting-edge research, bridging the gap between organic synthesis and biomedical applications.